![molecular formula C15H18N2O2 B2594847 N-((2-(furan-2-yl)pyridin-4-yl)methyl)pivalamide CAS No. 2034438-20-3](/img/structure/B2594847.png)
N-((2-(furan-2-yl)pyridin-4-yl)methyl)pivalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(furan-2-yl)pyridin-4-yl)methyl)pivalamide, also known as FPA-124, is a small molecule that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyridine-based compounds and is known to have a potent effect on the central nervous system.
Scientific Research Applications
- Furan derivatives have garnered attention in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of compounds containing the furan nucleus .
- Novel furan-based compounds have been investigated for their anti-tubercular activity. While specific studies on our compound of interest are scarce, exploring its potential as an anti-TB agent could be valuable .
- Compound 6q, which contains a furan moiety, has demonstrated good herbicidal activity against certain weeds. Investigating its mode of action and potential agricultural applications could be worthwhile .
- Furan-containing compounds have been studied as potential protein kinase inhibitors. Although not directly related to our compound, exploring its impact on protein kinases could provide insights into its broader pharmacological effects .
- Furan derivatives have been investigated for various therapeutic roles, including anti-ulcer, diuretic, muscle relaxant, and anti-inflammatory properties. Our compound may share some of these characteristics .
Antibacterial Activity
Anti-Tubercular Properties
Herbicidal Activity
Protein Kinase Inhibition
Other Therapeutic Aspects
properties
IUPAC Name |
N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-15(2,3)14(18)17-10-11-6-7-16-12(9-11)13-5-4-8-19-13/h4-9H,10H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSBQLHDYDJSRAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=CC(=NC=C1)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-(furan-2-yl)pyridin-4-yl)methyl)pivalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.